5-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one, commonly referred to as 5-Bromo-1-methyl-3,4-DHQ, is a heterocyclic compound that has found a wide range of applications in organic synthesis and scientific research. 5-Bromo-1-methyl-3,4-DHQ is a white crystalline solid that is soluble in organic solvents and has a melting point of 102-103°C. It is a versatile reagent that can be used to synthesize a variety of compounds, and its unique structure has enabled it to be used in a variety of scientific research applications.
Scientific Research Applications
Synthesis and Catalysis
The synthesis of various quinazoline derivatives, including structures related to 5-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one, is a significant area of research due to their potential applications in medicinal chemistry and material science. For instance, the development of efficient catalytic systems for the synthesis of dihydropyrimidin-2(1H)-ones and hydroquinazoline-2,5-diones under thermal and solvent-free conditions has been demonstrated, showcasing the relevance of quinazoline derivatives in synthetic chemistry (Kefayati, Asghari, & Khanjanian, 2012).
Drug Discovery Intermediates
Quinazoline derivatives serve as key intermediates in drug discovery processes. For example, the telescoping process was introduced to synthesize a critical intermediate for drug discoveries, enhancing the efficiency of the synthetic route and contributing to the expedited supply of these intermediates to medicinal laboratories (Nishimura & Saitoh, 2016).
Fluorescent Brightening Agents
The potential use of quinazoline derivatives as fluorescent brightening agents has been explored, indicating the versatility of these compounds beyond pharmaceutical applications (Rangnekar & Shenoy, 1987).
Anticancer Drug Synthesis
The synthesis of bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, a key intermediate for the production of certain anticancer drugs, highlights the importance of quinazoline derivatives in the development of therapeutics targeting diseases such as cancer (Cao Sheng-li, 2004).
Prodrug Systems
Research into the development of prodrug systems utilizing quinazoline derivatives for selective drug delivery to hypoxic tissues presents an innovative approach to enhancing the efficacy and selectivity of therapeutic agents (Parveen, Naughton, Whish, & Threadgill, 1999).
properties
IUPAC Name |
5-bromo-1-methyl-3,4-dihydroquinazolin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O/c1-12-8-4-2-3-7(10)6(8)5-11-9(12)13/h2-4H,5H2,1H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJXGOYQFJJTDSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CNC1=O)C(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.